Cas no 1215568-62-9 (2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride)

• Product Name: 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride
• CAS No: 1215568-62-9
• MF: C₁₀H₁₅ClN₂O₄S
• MW: 294.755100488663
• CID: 2242447
• Update Time: 2025-05-25

2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride

• Inchi： 1S/C10H14N2O4S.ClH/c1-6(11)10(13)7-3-4-8(16-2)9(5-7)17(12,14)15;/h3-6H,11H2,1-2H3,(H2,12,14,15);1H
• InChI Key： YRTBHJKEELYVGI-UHFFFAOYSA-N
• SMILES： c1cc(C(=O)C(N)C)cc(S(=O)(=O)N)c1OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride

Comprehensive Overview of 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride (CAS No. 1215568-62-9)

The compound 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride (CAS No. 1215568-62-9) is a deuterated derivative of a sulfonamide-containing ketone, widely recognized for its applications in pharmaceutical research and analytical chemistry. This deuterium-labeled analog is particularly valuable in metabolic studies, drug development, and isotope dilution mass spectrometry, where precise tracking of molecular pathways is essential. Its unique structure, featuring a deuterated propanone moiety and a methoxy-sulfonamidophenyl group, enhances stability and reduces metabolic interference, making it a preferred choice for bioavailability studies and pharmacokinetic profiling.

In recent years, the demand for deuterated compounds like 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride has surged due to their critical role in precision medicine and targeted drug delivery systems. Researchers frequently search for terms such as "deuterium labeling benefits" or "isotopic labeling in drug discovery", reflecting the growing interest in stable isotope applications. This compound’s ability to improve signal-to-noise ratios in LC-MS (Liquid Chromatography-Mass Spectrometry) analyses aligns with the industry’s shift toward high-sensitivity detection methods.

The synthesis of CAS No. 1215568-62-9 involves meticulous deuterium incorporation at specific positions, ensuring minimal isotopic effect while maximizing analytical utility. Its hydrochloride salt form enhances solubility, facilitating its use in in vitro and in vivo studies. Notably, the sulfonamide functional group in its structure contributes to its versatility, as sulfonamides are known for their enzyme inhibition properties, particularly in carbonic anhydrase and protease targeting.

From an SEO perspective, this compound intersects with trending topics such as "deuterated pharmaceuticals", "stable isotope-labeled standards", and "advanced mass spectrometry techniques". These keywords are highly relevant to academic and industrial audiences seeking cutting-edge tools for drug metabolism analysis or biomarker discovery. Furthermore, its application in neuropharmacology and cancer research addresses frequently searched queries like "role of isotopes in CNS drug development" and "sulfonamide derivatives in oncology".

Quality control of 2-Amino-1-(4’-methoxy-3’-sulfonamidophenyl)-2-propanone-d3 Hydrochloride adheres to stringent GMP (Good Manufacturing Practice) guidelines, ensuring batch-to-batch consistency for research reproducibility. Analytical certificates typically include NMR, HPLC, and mass spectrometry data, validating its isotopic purity (>98% deuterium enrichment) and chemical integrity. Such documentation is critical for compliance with FDA and EMA standards in preclinical trials.

In summary, CAS No. 1215568-62-9 exemplifies the convergence of isotope chemistry and pharmaceutical innovation. Its design caters to the evolving needs of translational research, offering researchers a robust tool for elucidating drug behavior at the molecular level. As the scientific community continues to explore personalized therapeutics and high-resolution analytics, deuterated compounds like this will remain indispensable in bridging the gap between laboratory findings and clinical applications.